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Introduction

Spidoxamat is a novel insecticide belonging to the tetramic acid class (IRAC Group 23), which
acts by inhibiting acetyl-CoA carboxylase (ACC), a critical enzyme in lipid biosynthesis.[1] This
mode of action makes it effective against a range of piercing and sucking insect pests.[2] To
enhance its spectrum of activity, manage resistance, and improve overall efficacy, Spidoxamat
is being explored in combination with other pesticides. These notes provide an overview of
known combinations, experimental protocols for their evaluation, and guidance on determining
tank-mix compatibility.

Known Combinations and Efficacy

Several combinations of Spidoxamat with other insecticides have been identified for the
control of various agricultural pests. The following tables summarize the available data on
these combinations.

Table 1: Efficacy of Spidoxamat in Combination with
Abamectin
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Table 2: Efficacy of Spidoxamat in Combination with
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Table 3: Efficacy of Spidoxamat in Combination with

Spinetoram

© 2025 BenchChem. All rights reserved. 2/

10

Tech Support


https://edis.ifas.ufl.edu/publication/PI301
https://www.benchchem.com/product/b6598133?utm_src=pdf-body
https://www.solutionsstores.com/how-to-do-a-jar-test-before-tank-mixing-pesticides
https://www.benchchem.com/product/b6598133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6598133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Target Combinatio ] Efficacy
Crop Formulation Reference
Pest(s) n Partner Data

An evaluation

of this
combination )
) Ongoing
Spidoxamat has been
] research
Thrips and ) 9.6% + noted. )
] Cotton Spinetoram ) - projects
Whitefly Spinetoram Specific ) )
_ mention this
12% WG efficacy data o
) combination.
IS not yet
publicly
available.

Table 4: Potential Synergistic Combinations from Patent
Literature

A patent application suggests the potential for combining Spidoxamat with a broad range of
active compounds from various IRAC groups. This indicates a wide scope for future research
into synergistic combinations.
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Signaling Pathways and Mode of Action

Spidoxamat's Mode of Action: Inhibition of Acetyl-CoA Carboxylase

Spidoxamat disrupts the lipid biosynthesis pathway in insects by inhibiting the enzyme Acetyl-
CoA Carboxylase (ACC). ACC is responsible for the conversion of acetyl-CoA to malonyl-CoA,
a crucial step in the formation of fatty acids. These fatty acids are essential for various
biological functions, including the formation of cell membranes, energy storage, and the
production of signaling molecules. By blocking this pathway, Spidoxamat ultimately leads to
the death of the target pest.

Caption: Spidoxamat inhibits Acetyl-CoA Carboxylase (ACC), blocking fatty acid synthesis.

Experimental Protocols
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Protocol 1: General Procedure for Evaluating the
Efficacy of Spidoxamat Combinations against Sucking
Pests in a Field Trial

This protocol provides a general framework for conducting a field trial to assess the efficacy of
Spidoxamat in combination with other pesticides. Specific parameters should be adapted
based on the target pest, crop, and local conditions.

1. Experimental Design:
e Layout: Randomized Complete Block Design (RCBD) with a minimum of four replications.

» Plot Size: Appropriate for the crop, ensuring a buffer zone to prevent spray drift between
plots.

e Treatments:

o

Untreated Control (water spray)

[¢]

Spidoxamat alone

Combination Partner alone

[¢]

o

Spidoxamat + Combination Partner (at various ratios if testing for synergy)

o

Commercial Standard
2. Application:

o Equipment: Calibrated sprayer (e.g., backpack sprayer for small plots, tractor-mounted for
larger areas) to ensure uniform coverage.

e Timing: Based on the life stage of the target pest (e.g., crawler stage for scale insects,
nymphs for aphids).

» Volume: Sufficient to achieve thorough coverage of the plant canopy.

3. Data Collection:
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o Pre-treatment Count: Assess the pest population density in each plot before the first
application.

» Post-treatment Counts: Conduct pest counts at regular intervals after application (e.g., 3, 7,
14, and 21 days after treatment). The counting method will vary with the pest (e.g., number
of aphids per leaf, number of scale insects per twig).

o Phytotoxicity: Visually assess plants for any signs of damage (e.qg., leaf burn, discoloration)
at each post-treatment count.

4. Data Analysis:
» Statistical Software: Use appropriate statistical software (e.g., R, SAS, ARM).

o Analysis: Perform Analysis of Variance (ANOVA) on the pest count data. Use a mean
separation test (e.g., Tukey's HSD, LSD) to determine significant differences between
treatments.

» Efficacy Calculation: Calculate the percentage of pest reduction for each treatment relative to
the untreated control using a standard formula (e.g., Henderson-Tilton's formula).

Caption: Workflow for a field trial evaluating pesticide combinations.

Protocol 2: Jar Test for Determining Physical
Compatibility of Spidoxamat Tank Mixes

A jar test is a simple and effective way to determine the physical compatibility of Spidoxamat
with other pesticides (including fungicides and herbicides) before mixing them in a spray tank.

[31[4][5]

1. Materials:

e Aclean, clear glass jar with a lid (quart or pint size).

o Water from the same source that will be used for spraying.

e Pipettes or measuring spoons for accurate measurement of each product.
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e The pesticide formulations to be tested.

e Adjuvants, if they are to be used in the tank mix.

2. Procedure:

« Fill the jar halfway with water.

» Add any compatibility agents or buffers first and agitate.

o Add the pesticides one at a time, in the proper mixing order (generally, wettable powders and
dry flowables first, followed by liquids and emulsifiable concentrates). Agitate the solution by
shaking the jar after each addition.

e Add any adjuvants last.
« Fill the rest of the jar with water, cap it, and shake well.
o Let the jar sit for 15-30 minutes and observe for any signs of incompatibility, such as:
o Formation of precipitates (solids settling at the bottom).
o Flocculation (clumping of solids).
o Phase separation (layers of oil or other components).
o Gelling or thickening of the mixture.

« If any of these signs appear, the mixture is physically incompatible and should not be tank-
mixed.

Caption: Step-by-step protocol for conducting a pesticide compatibility jar test.

Compatibility with Fungicides and Herbicides

Currently, there is limited publicly available data specifically detailing the tank-mix compatibility
of Spidoxamat with a wide range of commercial fungicides and herbicides. Therefore, it is
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imperative to perform a jar test (as described in Protocol 2) before tank-mixing Spidoxamat
with any new fungicide or herbicide partner.

General Guidelines for Tank Mixing:

o Always read and follow the labels of all products to be tank-mixed. The most restrictive label
instructions take precedence.

e The general order for adding pesticides to a spray tank is:
o Water-soluble bags
o Wettable powders (WP) and water-dispersible granules (WDG)
o Flowables (F) and suspension concentrates (SC)
o Emulsifiable concentrates (EC)
o Soluble liquids (SL)
o Adjuvants
e Maintain constant agitation in the spray tank throughout the mixing and application process.

Resistance Management

The use of Spidoxamat in combination with insecticides from different IRAC groups is a key
strategy for resistance management.[6] By employing multiple modes of action, the selection
pressure on a pest population for resistance to a single active ingredient is reduced. It is
recommended to rotate Spidoxamat combinations with insecticides from other chemical
classes to prolong its effectiveness.

Conclusion

Spidoxamat holds promise as a valuable tool in integrated pest management (IPM) programs,
particularly when used in combination with other pesticides. The combinations with Abamectin
and Flupyradifurone are currently under investigation and have shown potential for the effective
control of several key pests. Further research is needed to fully elucidate the synergistic
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potential of Spidoxamat with a broader range of insecticides, fungicides, and herbicides. The
protocols provided in these notes offer a foundation for researchers to systematically evaluate
these combinations and contribute to the development of sustainable and effective pest
management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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